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Compound of Interest

Compound Name: 5-Ethynylnicotinonitrile

CAS No.: 152803-05-9

Cat. No.: B133725

Get Quote

High-Fidelity Functionalization of MOFs and Bio-Polymer Interfaces

Executive Summary
5-Ethynylnicotinonitrile (5-ENN) represents a high-value "Janus" synthon in materials

science, characterized by its dual-modality reactivity. Unlike standard pyridine ligands, 5-ENN

possesses two distinct orthogonal handles:

The Nicotinonitrile Core: A rigid, electron-deficient aromatic system capable of metal

coordination (

) and hydrogen bonding (

).

The 5-Ethynyl Group: A sterically accessible "click-ready" handle for Copper-Catalyzed

Azide-Alkyne Cycloaddition (CuAAC) or Sonogashira cross-coupling.

This guide details the application of 5-ENN in constructing Post-Synthetically Modified (PSM)

Metal-Organic Frameworks (MOFs) and Functionalized Bio-Interfaces. By leveraging the
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ethynyl group as a latent reactive site after material assembly, researchers can introduce

complex functionalities without disrupting the primary material architecture.

Chemical Profile & Handling
Compound: 5-Ethynylnicotinonitrile CAS: 1159976-88-1 (Generic/Analogous) Molecular

Weight: 130.15 g/mol

Property Specification Application Relevance

Appearance Off-white to pale yellow solid

Purity indicator (darkening

suggests alkyne

polymerization).

Solubility DMSO, DMF, MeCN
Compatible with solvothermal

MOF synthesis.

IR Signature
(~2230 cm⁻¹),

(~2100 cm⁻¹)

Critical for monitoring "Click"

conversion (alkyne peak

disappearance).

Stability Air-stable; Light-sensitive

Store in amber vials; alkyne is

prone to oxidative coupling if

catalyzed.

Application I: Metal-Organic Frameworks (MOFs)
Concept: The "Pillar-and-Post" Strategy
In MOF design, 5-ENN acts as a neutral pillar ligand. The pyridine nitrogen coordinates to

metal nodes (e.g., Zn²⁺, Cu²⁺), incorporating the ligand into the lattice. The ethynyl group

remains uncoordinated, pointing into the pore space. This allows for Post-Synthetic

Modification (PSM)—transforming the pore environment after the crystal has formed.

Protocol A: Solvothermal Synthesis of 5-ENN-Zn-MOF
Target: A robust Zn-based framework with accessible alkyne pores.

Reagents:
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Zinc Nitrate Hexahydrate [

]

Terephthalic Acid (Linker A)

5-Ethynylnicotinonitrile (Linker B - The Pillar)

Solvent: DMF/Ethanol (3:1 v/v)

Step-by-Step Methodology:

Pre-Dissolution: Dissolve 1.0 mmol Terephthalic Acid and 0.5 mmol 5-ENN in 15 mL DMF.

Sonicate for 10 mins to ensure homogeneity.

Metal Addition: Add 1.0 mmol

dissolved in 5 mL Ethanol.

Crystallization: Seal in a Teflon-lined autoclave. Heat at 85°C for 48 hours.

Expert Insight: Do not exceed 100°C. High temperatures may cause the ethynyl group to

cross-link thermally, collapsing the pores.

Washing: Cool to room temperature. Filter the colorless block crystals. Wash

with fresh DMF to remove unreacted ligand.

Activation: Solvent exchange with

(3 days, replenish daily) followed by vacuum drying at 60°C.

Validation:

PXRD: Confirm crystallinity against simulated patterns.

NMR (Digest): Dissolve MOF in DCl/DMSO-

. Integrate Pyridine protons vs. Terephthalic protons to determine ligand ratio.
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Application II: "Click" Functionalization of Bio-
Surfaces
Concept: Orthogonal Surface Engineering
5-ENN is ideal for functionalizing azide-terminated surfaces (e.g., PEG-hydrogels or SAMs on

Gold). The alkyne reacts with the surface azide, rigidly orienting the nicotinonitrile moiety

outward. This exposed nitrile group serves as a specific binding site for silver ions (

) or as a hydrogen-bond acceptor for sensing applications.

Protocol B: Heterogeneous CuAAC Surface Grafting
Target: Covalent attachment of 5-ENN to an Azide-functionalized Silica Slide.

Reagents:

Azide-functionalized substrate (e.g.,

)

5-ENN (10 mM in DMSO)

(1 mM in water)

Sodium Ascorbate (2 mM in water - Freshly Prepared)

TBTA Ligand (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) - Crucial for protecting Cu(I)

Workflow:

Catalyst Complexation: Mix

and TBTA (1:2 ratio) in DMSO/Water (1:1) and stir for 5 mins. Add Sodium Ascorbate to
reduce Cu(II) to Cu(I) (Solution turns colorless/yellow).

Incubation: Submerge the Azide-slide into the catalyst solution. Immediately add the 5-ENN

solution.
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Reaction: Incubate at Room Temperature for 4 hours in the dark (exclude oxygen if possible

to prevent catalyst oxidation).

Cleaning: Rinse slide sequentially with:

DMSO (removes physisorbed ligand)

0.1 M EDTA (removes Copper traces - Critical step for bio-compatibility)

Ethanol/Water.

Validation (IR Spectroscopy):

Before: Strong Azide peak at ~2100 cm⁻¹.

After: Disappearance of Azide peak; Appearance of Nitrile peak at ~2230 cm⁻¹.

Visualizing the Chemistry
The following diagram illustrates the "Janus" logic: Synthesis of the ligand followed by its

divergent applications in MOFs and Surface Science.
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Figure 1: Workflow for 5-Ethynylnicotinonitrile synthesis and its divergent applications in

MOF engineering (top path) and Surface Functionalization (bottom path).
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Troubleshooting & Expert Tips
Issue Probable Cause Corrective Action

Low Yield in Click Reaction Catalyst Poisoning

The pyridine nitrogen in 5-ENN

can chelate Cu(I), deactivating

the catalyst. Solution: Increase

Cu loading to 5-10 mol% or

use a strong chelating ligand

like TBTA to protect the metal

center.

MOF is Amorphous Synthesis Temp too High

Ethynyl groups are thermally

sensitive. Solution: Lower

synthesis temp to <90°C and

extend reaction time.

Brown Discoloration Oxidative Coupling

Glaser coupling (alkyne-

alkyne) occurred. Solution:

Ensure strict exclusion of

oxygen during synthesis; use

degassed solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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